Cas no 1805623-32-8 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate
• CAS No: 1805623-32-8
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4894125
• Update Time: 2025-05-20

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)5-3-14-8(13)6(7(11)12)4(5)2-10/h3,7H,2H2,1H3
• InChI Key： JQSMNEASVWJZLR-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(CCl)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate

Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate: A Comprehensive Overview

The compound Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1805623-32-8) is a highly specialized organic molecule with a complex structure that makes it a valuable compound in various fields of chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug discovery, materials science, and chemical synthesis.

The molecular structure of Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate is characterized by a pyridine ring with multiple substituents. The presence of a methyl group at position 5, a chloromethyl group at position 4, a difluoromethyl group at position 3, and an iodine atom at position 2 introduces significant steric and electronic effects. These substituents not only influence the physical properties of the compound but also play a crucial role in its reactivity and potential applications.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The chloromethyl and difluoromethyl groups in this compound are known to enhance the stability and bioavailability of molecules when used as intermediates in drug synthesis. Additionally, the iodine atom at position 2 makes this compound particularly interesting for radiochemistry applications, as iodine can be easily substituted with radioactive isotopes for imaging or therapeutic purposes.

In terms of synthesis, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate can be prepared through a series of well-established organic reactions. The introduction of substituents on the pyridine ring typically involves nucleophilic aromatic substitution or electrophilic substitution methods. The specific substituents in this compound suggest that it may have been synthesized using a combination of these techniques, possibly involving halogenation and alkylation steps.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. The carboxylate group at position 5 can serve as a versatile functional group for further modifications, such as esterification or amidation. This makes it an ideal candidate for use in combinatorial chemistry libraries, where diverse compounds are generated by systematically varying substituents on a core structure.

Moreover, the presence of multiple halogen atoms (chlorine and iodine) in this compound suggests its potential use in cross-coupling reactions. These reactions are fundamental in modern organic synthesis and are widely used to construct complex molecules with high precision. For instance, the chloromethyl group could act as an electrophilic partner in nucleophilic substitution reactions, while the iodide atom could facilitate coupling reactions under palladium-catalyzed conditions.

From an environmental perspective, understanding the fate and behavior of compounds like Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate is crucial for assessing their potential impact on ecosystems. Studies on similar pyridine derivatives have shown that their persistence and bioaccumulation depend on factors such as hydrophobicity and metabolic stability. Given its complex structure, this compound may undergo various transformation pathways under environmental conditions, which warrants further investigation.

In conclusion, Methyl 4-(chloromethyl)-3-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1805623-32-8) is a multifaceted organic molecule with significant potential in diverse areas of chemistry. Its unique combination of substituents makes it an attractive candidate for both fundamental research and applied chemical development. As new insights into its properties and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of organic chemistry and its practical implications.